N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(furan-2-ylmethylsulfanyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H16N2O5S2/c1-11-4-5-13(9-14(11)16(17)18)23(19,20)15-6-8-22-10-12-3-2-7-21-12/h2-5,7,9,15H,6,8,10H2,1H3
• InChI Key: SDEYYWHSPXFBPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCSCC2=CC=CO2)[N+](=O)[O-]
• Molecular Formula: C14H16N2O5S2
• Molecular Weight: 356.4 g/mol

Description

N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide, also known as Furosemide, is a sulfonamide-type loop diuretic. It is widely used in clinical practice as a potent diuretic to treat hypertension, congestive heart failure, and edema. Furosemide is a synthetic compound that belongs to the family of sulfonamides, which are known for their antibacterial and diuretic properties. The synthesis of Furosemide involves a multi-step process that includes several chemical reactions.

Mechanism of Action

N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide acts by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidney. This leads to increased excretion of sodium, chloride, and water in the urine, resulting in diuresis. N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide also inhibits the reabsorption of calcium and magnesium ions, leading to their excretion in the urine. The net effect of N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide is a reduction in blood volume and blood pressure, which is useful in treating hypertension and congestive heart failure.
Biochemical and Physiological Effects:
N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been shown to have several biochemical and physiological effects in the body. It has been reported to decrease the levels of aldosterone, a hormone that regulates sodium and potassium balance in the body. N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide also increases the excretion of uric acid, which can be useful in treating gout. Additionally, N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been shown to have anti-inflammatory effects by reducing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has several advantages and limitations for use in laboratory experiments. One advantage is its well-established pharmacological profile, which makes it a useful tool for studying the effects of diuretics on the body. N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide is also readily available and relatively inexpensive, making it a cost-effective option for researchers. However, N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has several limitations, including its potential for non-specific effects, which can complicate data interpretation. Additionally, N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide can have off-target effects on other ion transporters, which can confound experimental results.

Future Directions

Several future directions for research on N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide are possible. One area of interest is the development of more selective diuretic agents that target specific ion transporters in the kidney. Another area of interest is the use of N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide in combination with other drugs to enhance its therapeutic effects. Additionally, the potential anti-inflammatory and antitumor effects of N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide warrant further investigation. Overall, N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide remains an important tool in the treatment of hypertension, congestive heart failure, and edema, and its pharmacological properties continue to be the subject of ongoing research.

Scientific Research Applications

N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its pharmacological properties and therapeutic applications. It is primarily used as a diuretic agent to increase urine output and reduce fluid accumulation in the body. N-{2-[(2-furylmethyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has also been shown to have other pharmacological effects, including antihypertensive, anti-inflammatory, and antitumor activities.